![molecular formula C14H17NO B2920143 N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide CAS No. 2411318-63-1](/img/structure/B2920143.png)
N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide
Overview
Description
N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide, also known as BCMP, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. BCMP belongs to the class of cyclopropyl amides and has been shown to possess unique pharmacological properties.
Mechanism Of Action
N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide has been shown to interact with the TRPA1 ion channel, which is involved in the perception of pain and inflammation. N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide has been found to activate TRPA1, leading to the release of calcium ions and subsequent activation of downstream signaling pathways.
Biochemical and Physiological Effects:
N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide has been shown to possess potent analgesic and anti-inflammatory properties in preclinical studies. N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide has also been found to inhibit the growth of cancer cells in vitro by inducing apoptosis and cell cycle arrest.
Advantages And Limitations For Lab Experiments
One of the main advantages of using N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide in lab experiments is its unique pharmacological profile, which makes it a promising candidate for the development of novel therapeutics. However, one of the limitations of using N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide is its relatively low solubility in aqueous solutions, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for research on N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide. One area of interest is the development of more potent and selective TRPA1 agonists based on the structure of N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide. Another direction is the investigation of the potential therapeutic applications of N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide in other disease states, such as neurodegenerative disorders and autoimmune diseases. Additionally, the development of more efficient synthesis methods for N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide could facilitate its use in future research.
Synthesis Methods
The synthesis of N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide involves the reaction of 2-benzylcyclopropylcarboxylic acid with propargylamine in the presence of a coupling agent such as EDCI or DCC. The resulting product is a white crystalline powder with a molecular weight of 277.39 g/mol.
Scientific Research Applications
N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide has been investigated for its potential use as a therapeutic agent in various scientific research applications. Some of the areas of research where N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide has shown promise include cancer, inflammation, and pain management.
properties
IUPAC Name |
N-[(2-benzylcyclopropyl)methyl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO/c1-2-14(16)15-10-13-9-12(13)8-11-6-4-3-5-7-11/h2-7,12-13H,1,8-10H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFQKWXKCGGHUJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCC1CC1CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-Benzylcyclopropyl)methyl]prop-2-enamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(Dimethylamino)vinyl]benzothiazole](/img/structure/B2920060.png)
![N-{4-[1-(2-chloroacetyl)-5-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide](/img/structure/B2920062.png)
![[3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride](/img/structure/B2920064.png)
![3-[(3-Fluorophenyl)methyl]pyrrolidin-2-one](/img/structure/B2920065.png)
![N-[2-(2-Methylpyrrolidin-1-yl)-2-oxoethyl]but-2-ynamide](/img/structure/B2920067.png)
![N~6~-(4-fluorobenzyl)-N~4~-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2920070.png)
![2-Benzyl-5-(4-methylpyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole](/img/structure/B2920073.png)
![N-(3-ethoxybenzyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide](/img/structure/B2920074.png)
![1-[2-(dimethylamino)ethyl]-1H-pyrazole-3-carboxylic acid hydrochloride](/img/structure/B2920077.png)
![N-[4-(Cyclopropylmethoxy)-2-fluorophenyl]prop-2-enamide](/img/structure/B2920078.png)
![3-methyl-N-[2,2,2-trichloro-1-({[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]carbothioyl}amino)ethyl]butanamide](/img/structure/B2920079.png)
![2-[6-fluoro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide](/img/structure/B2920081.png)
![2-Chloro-N-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)phenyl]propanamide](/img/structure/B2920083.png)